Cas no 3968-48-7 (Methanone, phenyl(1-phenyl-1H-pyrazol-4-yl)-)

• Product Name: Methanone, phenyl(1-phenyl-1H-pyrazol-4-yl)-
• CAS No: 3968-48-7
• MF: C₁₆H₁₂N₂O
• MW: 248.27928352356
• CID: 2825560
• PubChem ID: 10729211
• Update Time: 2025-04-21

Methanone, phenyl(1-phenyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-4-benzoylpyrazole
• DTXSID20444088
• 3968-48-7
• AE-842/32538005
• Methanone, phenyl(1-phenyl-1H-pyrazol-4-yl)-
• DTXCID30394909

• Inchi： 1S/C16H12N2O/c19-16(13-7-3-1-4-8-13)14-11-17-18(12-14)15-9-5-2-6-10-15/h1-12H
• InChI Key： FTQPJJDARWGYLW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=NN(C=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 248.094963011Da
• Monoisotopic Mass: 248.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 34.9Ų